Cas no 1807912-22-6 (rac-(2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans)

• Product Name: rac-(2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans
• CAS No: 1807912-22-6
• CID: 4618844
• Update Time: 2025-08-01

rac-(2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans

Additional information on rac-(2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans

Racemic (2R,3R)-2-(1,5-Dimethyl-1H-Pyrazol-4-Yl)Oxolane-3-Carboxylic Acid, Trans

The compound rac-(2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid, trans (CAS No. 1807912-22-6) is a chiral molecule with a unique structure that has garnered attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of cyclic esters, specifically oxolane derivatives, and exhibits a complex stereochemistry due to its two chiral centers at positions 2 and 3 of the oxolane ring. The presence of the 1,5-dimethylpyrazole group at position 2 and the carboxylic acid group at position 3 introduces significant functional diversity, making this compound a promising candidate for various applications.

Structure and Synthesis

The molecule's core structure is an oxolane (tetrahydrofuran) ring with two substituents: a 1,5-dimethylpyrazole moiety and a carboxylic acid group. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 4. The dimethyl substitution at positions 1 and 5 of the pyrazole ring enhances its stability and potential for interactions with biological targets. The carboxylic acid group at position 3 of the oxolane ring contributes to the compound's acidity and can participate in hydrogen bonding, which is crucial for its biological activity.

The synthesis of this compound typically involves multi-step organic reactions. One common approach is the formation of the oxolane ring through intramolecular esterification or lactonization reactions. The introduction of the pyrazole group often requires nucleophilic substitution or coupling reactions, depending on the starting materials. The stereochemistry at positions 2 and 3 is controlled during these steps to ensure the desired (R,R)-configuration. Recent advancements in asymmetric synthesis techniques have enabled more efficient enantioselective syntheses of this compound.

Biological Activity and Applications

Rac-(2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid has shown promising biological activity in various assays. Its ability to modulate enzyme activity or bind to specific receptors makes it a potential lead compound for drug development. Recent studies have focused on its anti-inflammatory properties, where it has demonstrated inhibitory effects on pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest its potential application in treating inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.

In addition to its pharmacological applications, this compound has also been explored in agricultural chemistry as a potential plant growth regulator or pest control agent. Its ability to influence cellular signaling pathways in plants could lead to innovative solutions for crop protection and yield enhancement.

Recent Research Developments

Recent research has delved into the mechanistic understanding of how rac-(2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid interacts with biological systems. Advanced computational methods such as molecular docking and dynamics simulations have provided insights into its binding modes with target proteins. These studies have revealed that the pyrazole moiety plays a critical role in stabilizing interactions through π–π stacking or hydrogen bonding.

Moreover, there has been growing interest in exploring this compound's bioavailability and pharmacokinetics. Preclinical studies using animal models have shown moderate absorption rates following oral administration, with significant distribution into tissues such as liver and lungs. These findings are crucial for optimizing dosing regimens if this compound progresses to clinical trials.

Conclusion

Rac-(2R,3R)-2-(1,5-dimethyl-1H-pyrazol-4-yl)oxolane-3-carboxylic acid represents a valuable addition to the arsenal of bioactive compounds with diverse applications in medicine and agriculture. Its unique structure combines functional groups that confer both chemical stability and biological activity. As research continues to uncover its full potential, this compound stands as a testament to the power of organic chemistry in addressing complex biological challenges.